Benzene, 1,4-bis[(2-chloro-4-methoxyphenoxy)methyl]-

• CAS RN: 146949-20-4
• Molecular Formula: C22H20Cl2O4
• Molecular Weight: 419.3 g/mol
• IUPAC Name: 2-chloro-1-[[4-[(2-chloro-4-methoxyphenoxy)methyl]phenyl]methoxy]-4-methoxybenzene
• InChI: InChI=1S/C22H20Cl2O4/c1-25-17-7-9-21(19(23)11-17)27-13-15-3-5-16(6-4-15)14-28-22-10-8-18(26-2)12-20(22)24/h3-12H,13-14H2,1-2H3
• InChI Key: SLFZXMGBSNPIQC-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OCC2=CC=C(C=C2)COC3=C(C=C(C=C3)OC)Cl)Cl
• synonyms: SCH 47802; SCH-47802

Description

Benzene, 1,4-bis[(2-chloro-4-methoxyphenoxy)methyl]-, also known as Benzene, 1,4-bis[(2-chloro-4-methoxyphenoxy)methyl]-, is a useful research compound. Its molecular formula is C22H20Cl2O4 and its molecular weight is 419.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 10.0 g of 2-chloro-4-methoxyphenol and 2.5 g of NaOH in 50 mL of DMF add 7.0 g of α, α'-dibromo-p-xylene and stir the so-formed reaction mixture at room temperature for 4 hrs. Add 300 mL of water and filter the crude precipitated solid. Purify the crude product by re-crystallization from the methylene chloride to produce 9.12 g of 1,1'-[1,4-phenylene bis(methylenoxy)]-bis [2-chloro-4methoxybenzene] as a pure compound.